Cas no 2229517-28-4 (tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate
• CAS No: 2229517-28-4
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6207124
• PubChem ID: 165670966
• Update Time: 2025-06-12

tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate
• EN300-1899743
• 2229517-28-4

• Inchi： 1S/C13H20N4O2/c1-13(2,3)19-12(18)17-5-4-14-8-11(17)10-6-15-9-16-7-10/h6-7,9,11,14H,4-5,8H2,1-3H3
• InChI Key： VBDIWDORWNGPJH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate (CAS No. 2229517-28-4)

tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate (CAS No. 2229517-28-4) is a high-value pharmaceutical intermediate widely utilized in the synthesis of bioactive molecules. This compound features a piperazine core modified with a pyrimidine moiety and protected by a tert-butoxycarbonyl (Boc) group, making it a versatile building block in drug discovery. Its structural uniqueness aligns with current trends in small-molecule drug development, particularly for kinase inhibitors and central nervous system (CNS) therapeutics.

The growing demand for heterocyclic compounds like tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate reflects industry focus on fragment-based drug design. Researchers frequently search for "Boc-protected piperazine derivatives" or "pyrimidine-containing scaffolds" to address challenges in medicinal chemistry optimization. This compound's balanced lipophilicity and hydrogen-bonding capacity make it ideal for improving drug-like properties, a hot topic in AI-driven molecular property prediction studies.

From a synthetic perspective, CAS 2229517-28-4 demonstrates excellent compatibility with cross-coupling reactions and nucleophilic substitutions. Recent publications highlight its utility in constructing multi-target-directed ligands (MTDLs), particularly for neurodegenerative disease research. The pyrimidine-5-yl substitution pattern is notably relevant to ATP-competitive inhibitor development, answering frequent queries about "kinase inhibitor pharmacophores" in scientific forums.

Quality control of tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate typically involves HPLC and LC-MS analysis, with purity thresholds exceeding 98% for most pharmaceutical applications. Stability studies confirm its resilience under standard storage conditions (2-8°C in inert atmosphere), addressing common concerns about "Boc group stability" in peptide synthesis workflows. These characteristics position it as a reliable reagent for high-throughput screening libraries.

Emerging applications include its use as a precursor for PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, two rapidly growing areas in targeted protein degradation. The compound's piperazine-pyrimidine architecture frequently appears in patent filings for JAK/STAT pathway modulators, correlating with increased searches for "immunomodulatory small molecules". Such therapeutic relevance ensures continued interest from both academic researchers and industrial R&D teams.

Environmental and safety assessments of CAS 2229517-28-4 confirm compliance with green chemistry principles. Modern synthetic routes emphasize atom economy and reduced solvent waste, responding to industry demands for sustainable pharmaceutical manufacturing. These advancements address frequent queries about "eco-friendly heterocycle synthesis" while maintaining cost-effectiveness for large-scale production.

The compound's structure-activity relationship (SAR) potential is evidenced by its presence in several clinical candidate molecules. Database analyses reveal structural analogs appearing in trials for metabolic disorders and inflammatory conditions, explaining persistent searches for "privileged structures in drug design". Its balanced molecular weight (279.33 g/mol) and rotatable bond count (4) make it particularly valuable for lead compound optimization projects.

In analytical characterization, tert-butyl 2-(pyrimidin-5-yl)piperazine-1-carboxylate exhibits distinct NMR signatures (particularly 1H-NMR δ 8.65 ppm for pyrimidine protons) that facilitate rapid quality verification. These spectral features are frequently discussed in "structure elucidation" forums, especially regarding heteroaromatic proton assignments. The compound's chromatographic behavior also serves as a reference standard for method development in analytical chemistry applications.

Future research directions likely involve exploring its metal-complexing properties for catalytic applications and investigating chiral derivatives for asymmetric synthesis. These potential uses correlate with rising interest in "multifunctional ligands" and "organocatalysts" across chemical databases. The compound's versatility ensures its continued relevance in both pharmaceutical and materials science innovation pipelines.